Cas no 2034277-83-1 (1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate)

• Product Name: 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate
• CAS No: 2034277-83-1
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5334079
• Update Time: 2025-05-19

1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate
• [1-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-2-methyl-1-oxopropan-2-yl] acetate
• 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate

• Inchi： 1S/C17H25N3O4/c1-11-9-15(19-12(2)18-11)23-14-7-6-8-20(10-14)16(22)17(4,5)24-13(3)21/h9,14H,6-8,10H2,1-5H3
• InChI Key： LWMPXFMBOAMPLT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(C(C)(C)OC(C)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 1.9
• Topological Polar Surface Area: 81.6

Additional information on 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate

Chemical Compound CAS No. 2034277-83-1: 1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl Acetate

The compound with CAS No. 2034277-83-1, known as 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, which contribute to its potential applications in drug design and advanced materials.

The core structure of this compound features a piperidine ring, which is a six-membered cyclic amine. This ring is substituted at the 3-position with an oxygen atom linked to a 2,6-dimethylpyrimidine moiety. The pyrimidine ring, being aromatic and heterocyclic, adds stability and potential bioactivity to the molecule. Additionally, the presence of methyl groups at the 2 and 6 positions of the pyrimidine ring further enhances the compound's chemical properties, such as lipophilicity and metabolic stability.

The other end of the molecule consists of a propanone group attached to an acetate ester. This functional group not only contributes to the compound's solubility but also plays a role in its pharmacokinetic profile. The combination of these structural elements makes this compound a promising candidate for various applications, particularly in the development of bioactive molecules with tailored properties.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with specific pharmacological activities. For instance, modifications to the pyrimidine ring have shown promise in developing inhibitors for certain enzymes involved in disease pathways. The versatility of this compound lies in its ability to undergo various chemical transformations, allowing for the creation of derivatives with enhanced potency and selectivity.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. Its unique structure makes it a candidate for use in the synthesis of advanced polymers and materials with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be incorporated into polymeric networks to enhance their performance characteristics.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring, followed by substitution reactions to introduce the pyrimidine moiety and subsequent functionalization to attach the propanone-acetate group. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency and scalability of this process.

From an environmental standpoint, researchers have also evaluated the eco-friendliness of this compound's synthesis pathway. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during production. These efforts align with global initiatives aimed at sustainable chemical manufacturing.

In conclusion, CAS No. 2034277-83-1, or 1-{3-((...)})}, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for future innovations in medicine and materials science.